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Compound of Interest

Compound Name: Barium iodide

Cat. No.: B8812953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of barium iodide (BaI₂), a

key inorganic compound with applications in chemical synthesis and research. This document

details its chemical and physical properties, CAS registration numbers, and critical safety

information derived from Safety Data Sheets (SDS). It also includes a detailed experimental

protocol for its synthesis and visual diagrams to clarify experimental workflows and safety

procedures.

Chemical Identification and Properties
Barium iodide is an ionic compound formed between the alkaline earth metal barium and the

halogen iodine. It exists in several forms, most commonly as an anhydrous salt (BaI₂) and as a

dihydrate (BaI₂·2H₂O).[1] Both are white, crystalline solids, though they can appear yellowish or

reddish upon exposure to air due to the decomposition and release of iodine.[2] The hydrated

form is soluble in water, ethanol, and acetone.[1]

CAS Numbers and Molecular Information
The Chemical Abstracts Service (CAS) has assigned different numbers to the various forms of

barium iodide.
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Compound Form CAS Number Molecular Formula Molecular Weight

Anhydrous 13718-50-8[3][4][5] BaI₂ 391.14 g/mol [6]

Dihydrate 7787-33-9[3] BaI₂·2H₂O 427.17 g/mol

Hexahydrate 13477-15-1[3] BaI₂·6H₂O 499.23 g/mol

Physical and Chemical Properties
Key physical and chemical data are crucial for laboratory applications. The properties of the

anhydrous form are summarized below.

Property Value

Appearance White to off-white crystalline solid/powder[7][8]

Melting Point 740 °C (1364 °F)[9]

Specific Gravity 5.15 g/cm³[9]

Solubility Soluble in water; slightly soluble in alcohol[2]

Stability
Air and light sensitive, hygroscopic (absorbs

moisture)[7][8]

Incompatibilities Strong oxidizing agents[7][8]

Hazardous Decomposition Hydrogen iodide, iodine, barium oxides[7][9]

Safety Data Sheet (SDS) Summary
The primary hazard associated with barium iodide stems from the toxicity of the soluble

barium ion (Ba²⁺), which acts as a muscle poison.[7][8]

Hazard Identification and Toxicity
Barium iodide is classified as hazardous. Below is a summary of its hazard statements and

toxicological data. A specific oral LD₅₀ for barium iodide is not well-documented; however,

data for other soluble barium compounds are used as a reference.
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Hazard Category Description

GHS Classification

Acute Toxicity, Oral (Category 4), H302: Harmful

if swallowed.[6] Acute Toxicity, Inhalation

(Category 4), H332: Harmful if inhaled.[6]

Signal Word Warning[6]

Primary Routes of Exposure
Ingestion, Inhalation, Skin Contact, Eye

Contact[7]

Health Effects

Irritation to eyes, skin, and respiratory tract.[7][8]

Ingestion can cause gastrointestinal distress

(vomiting, colic, diarrhea), followed by muscular

stimulation and paralysis.[7][8]

Acute Oral Toxicity (LD₅₀, Rat)
No specific data for BaI₂. For Barium Chloride:

118-277 mg/kg.[10]

Exposure Controls and Personal Protection
Strict adherence to safety protocols is mandatory when handling barium iodide.

Control Parameter Value

ACGIH TLV-TWA (as Ba) 0.5 mg/m³[7]

NIOSH IDLH (as Ba) 50 mg/m³[11]

Engineering Controls

Use in a well-ventilated area or under a

chemical fume hood. Ensure eyewash stations

and safety showers are accessible.[12]

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves and protective

clothing.

Respiratory Protection

NIOSH/MSHA-approved respirator if dust is

generated and exposure limits may be

exceeded.[7]
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Experimental Protocol: Synthesis of Barium Iodide
Dihydrate
Barium iodide has several applications in research, primarily as a precursor for the synthesis

of other iodide compounds and organobarium compounds.[3] A common laboratory-scale

synthesis involves a two-step process to produce the dihydrate form.

Methodology
Step 1: Synthesis of Ferrous Iodide (FeI₂)

To a reaction vessel containing deionized water (2-3 times the weight of the iodine), add

iodine (I₂) and iron (Fe) powder in a molar ratio of 1.0 (I₂) to 1.2-1.5 (Fe).

Heat the mixture to 40-60°C while stirring at 60-100 rpm.

Maintain the reaction for 30-50 minutes until the solution is qualified for free iodine and

iodate (IO₃⁻) content, resulting in an iron (II) iodide solution.

Step 2: Synthesis of Barium Iodide (BaI₂)

Under constant stirring, add the prepared ferrous iodide solution to a barium hydroxide

(Ba(OH)₂) solution, maintaining a 1:1 molar ratio. This neutralization reaction precipitates

iron (II) hydroxide (Fe(OH)₂) and forms an aqueous BaI₂ solution.

Boil the resulting solution for 20 minutes.

Adjust the pH to 8.5-9 using additional barium hydroxide.

Step 3: Purification and Crystallization

Add activated carbon (2-5% of the initial iodine weight) to the solution to adsorb and remove

the Fe(OH)₂ precipitate.

Filter the hot solution to remove the activated carbon and precipitate.

Concentrate the filtrate by evaporation.
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Allow the solution to cool, promoting the crystallization of barium iodide dihydrate

(BaI₂·2H₂O).

Separate the crystals via filtration and dry them to obtain the final product.

This protocol is adapted from a described production method.

Visual Diagrams and Workflows
Experimental Workflow: Barium Iodide Synthesis
The following diagram illustrates the key steps for the synthesis of barium iodide dihydrate.
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Step 1: Ferrous Iodide Synthesis

Step 2: Barium Iodide Synthesis

Step 3: Purification & Crystallization

Iodine (I₂)

React at 40-60°C

Iron (Fe) Powder Water

Ferrous Iodide (FeI₂) Solution

Neutralization Reaction

Barium Hydroxide (Ba(OH)₂) Solution

Boil & Adjust pH

Impure BaI₂ Solution
+ Fe(OH)₂ Precipitate

Adsorption

Activated Carbon

Filtration

Concentrate by Evaporation

Cool & Crystallize

Filter & Dry

Barium Iodide Dihydrate
(BaI₂·2H₂O)

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of Barium Iodide Dihydrate.
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Logical Relationship: Safety and Emergency Procedures
This diagram outlines the critical decision-making process for handling barium iodide and

responding to exposure incidents, based on SDS guidelines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b8812953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering & PPE

Exposure Event

Handling Barium Iodide

Use Fume Hood?
Wear Gloves, Goggles?

Proceed with Work

Yes

STOP!
Acquire Proper PPE

No

Exposure Occurs

Potential

Route of Exposure?

Inhalation:
Move to fresh air.

Give oxygen if needed.

Inhalation

Skin Contact:
Flush with plenty of water.

Remove contaminated clothing.

Skin

Eye Contact:
Rinse with water for 15+ min.

Eye

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Safety handling and emergency response flowchart for Barium Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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